1-(3,5-dimethyl-4-(p-tolylthio)-1H-pyrazol-1-yl)-2-(4-fluorophenoxy)ethanone
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
1-(3,5-dimethyl-4-(p-tolylthio)-1H-pyrazol-1-yl)-2-(4-fluorophenoxy)ethanone is a useful research compound. Its molecular formula is C20H19FN2O2S and its molecular weight is 370.44. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Radical Scavenging Activity
- The compound has been studied for its potential in radical scavenging activities. A study by Al‐Sehemi and Irfan (2017) explored the ground state geometries and molecular properties of phenol derivatives, including p-fluorophenol, which is structurally related to the compound . Their research focused on explaining molecular properties such as energy gap, electronegativity, and electrophilicity, which are crucial for understanding radical scavenging activity (Al‐Sehemi & Irfan, 2017).
Synthesis and Chemical Characterization
- Mabkhot et al. (2011) conducted research on the synthesis and chemical characterization of new diheteroaryl thienothiophene derivatives, a category to which this compound belongs. Their work provides insights into the synthesis processes and potential applications of such compounds (Mabkhot et al., 2011).
Biological Evaluation
- Venugopal, Sundararajan, and Choppala (2020) studied a series of compounds, including those structurally similar to the subject compound, for their anti-tubercular activities. They performed docking studies to predict interactions within the Mycobacterium tuberculosis enoyl reductase enzyme, providing valuable insights into the potential therapeutic applications of these compounds (Venugopal et al., 2020).
Antimicrobial Activity
- The compound's derivatives have been examined for their antimicrobial properties. Puthran et al. (2019) synthesized related compounds and screened them for in vitro antimicrobial activity, indicating potential applications in combating bacterial and fungal infections (Puthran et al., 2019).
Molecular Structure and Optical Properties
- Mary et al. (2015) investigated the molecular structure, vibrational frequencies, and corresponding vibrational assignments of related compounds. Their research included HOMO-LUMO analysis and molecular docking studies, which are essential for understanding the optical properties and potential applications in materials science (Mary et al., 2015).
Properties
IUPAC Name |
1-[3,5-dimethyl-4-(4-methylphenyl)sulfanylpyrazol-1-yl]-2-(4-fluorophenoxy)ethanone |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H19FN2O2S/c1-13-4-10-18(11-5-13)26-20-14(2)22-23(15(20)3)19(24)12-25-17-8-6-16(21)7-9-17/h4-11H,12H2,1-3H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BMNNBQGFNNXETK-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)SC2=C(N(N=C2C)C(=O)COC3=CC=C(C=C3)F)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H19FN2O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
370.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.